Cas no 34974-02-2 (2H-Isoindole-2-pentanethioamide, 1,3-dihydro-1,3-dioxo-)

• Product Name: 2H-Isoindole-2-pentanethioamide, 1,3-dihydro-1,3-dioxo-
• CAS No: 34974-02-2
• MF: C₁₃H₁₄N₂O₂S
• MW: 262.327461719513
• CID: 1467162
• Update Time: 2024-08-23

2H-Isoindole-2-pentanethioamide, 1,3-dihydro-1,3-dioxo- Chemical and Physical Properties

Names and Identifiers

• 2H-Isoindole-2-pentanethioamide, 1,3-dihydro-1,3-dioxo-

• Inchi： 1S/C13H14N2O2S/c14-11(18)7-3-4-8-15-12(16)9-5-1-2-6-10(9)13(15)17/h1-2,5-6H,3-4,7-8H2,(H2,14,18)
• InChI Key： GYDKRDTXMSZALD-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(C=CC=C2)C(=O)N1CCCCC(N)=S

Computed Properties

• Exact Mass: 262.07772

Experimental Properties

• Density: 1.322±0.06 g/cm3(Predicted)
• Melting Point: 145-146 °C
• Boiling Point: 443.0±47.0 °C(Predicted)
• PSA: 63.4
• pka: 13.20±0.29(Predicted)